Cas no 933728-48-4 (1,4-dimethyl-1H-imidazole-2-carbaldehyde)

• Product Name: 1,4-dimethyl-1H-imidazole-2-carbaldehyde
• CAS No: 933728-48-4
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD10700241
• CID: 3160333
• PubChem ID: 28951040
• Update Time: 2025-06-11

1,4-dimethyl-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1H-imidazole-2-carbaldehyde
• 1H-imidazole-2-carboxaldehyde, 1,4-dimethyl-
• AKOS005169633
• DB-147056
• 1,4-dimethylimidazole-2-carbaldehyde
• 933728-48-4
• LS-11809
• STL411796
• SCHEMBL6902189
• MFCD10700241
• Z1198279983
• EN300-155265
• ALBB-032102
• 867-251-3
• 1,4-dimethyl-1H-Imidazole-2-carboxaldehyde
• CS-0374103
• IMB72848

• MDL： MFCD10700241
• Inchi： 1S/C6H8N2O/c1-5-3-8(2)6(4-9)7-5/h3-4H,1-2H3
• InChI Key： BAORANYZIRHLES-UHFFFAOYSA-N
• SMILES： C1(C=O)N(C)C=C(C)N=1

Computed Properties

• Exact Mass: 124.064
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,4-dimethyl-1H-imidazole-2-carbaldehyde

1,4-Dimethyl-1H-imidazole-2-carbaldehyde (CAS No. 933728-48-4): An Overview of Its Properties, Applications, and Recent Research

1,4-Dimethyl-1H-imidazole-2-carbaldehyde (CAS No. 933728-48-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a 1,4-dimethyl substitution on the imidazole ring and a formyl group at the 2-position. The combination of these functional groups endows 1,4-dimethyl-1H-imidazole-2-carbaldehyde with a range of chemical properties that make it an attractive candidate for various applications.

The molecular formula of 1,4-dimethyl-1H-imidazole-2-carbaldehyde is C₇H₉N₃O, and its molecular weight is approximately 155.17 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including the condensation of appropriate imidazole derivatives with aldehydes or ketones. The high reactivity of the formyl group in 1,4-dimethyl-1H-imidazole-2-carbaldehyde makes it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 1,4-dimethyl-1H-imidazole-2-carbaldehyde has been explored for its potential therapeutic applications. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, researchers have investigated the use of 1,4-dimethyl-1H-imidazole-2-carbaldehyde as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown promise in preclinical studies for treating conditions such as cancer and neurodegenerative disorders.

The imidazole ring in 1,4-dimethyl-1H-imidazole-2-carbaldehyde is known for its ability to form strong hydrogen bonds and coordinate with metal ions. This property has led to its use in the development of metalloenzymes and metalloproteins. Additionally, the formyl group can be readily modified through various chemical reactions, such as reduction to an alcohol or oxidation to a carboxylic acid. These modifications can significantly alter the biological activity and pharmacological properties of the compound.

In materials science, 1,4-dimethyl-1H-imidazole-2-carbaldehyde has found applications in the synthesis of functional polymers and supramolecular assemblies. The unique electronic properties of the imidazole ring and the reactivity of the formyl group make it an ideal building block for constructing materials with tailored properties. For example, researchers have used 1,4-dimethyl-1H-imidazole-2-carbaldehyde to create polymers with enhanced thermal stability and mechanical strength.

The environmental impact of 1,4-dimethyl-1H-imidazole-2-carbaldehyde is also an area of ongoing research. Studies have shown that proper handling and disposal methods are essential to minimize any potential environmental risks associated with its use. Green chemistry principles are increasingly being applied to the synthesis and application of this compound to ensure sustainability and reduce environmental footprint.

In conclusion, 1,4-dimethyl-1H-imidazole-2-carbaldehyde (CAS No. 933728-48-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties and reactivity make it a valuable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge.